Cas no 1249047-27-5 ((2-Methoxy-5-methylphenyl)methanesulfonamide)

• Product Name: (2-Methoxy-5-methylphenyl)methanesulfonamide
• CAS No: 1249047-27-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5281416
• Update Time: 2025-05-20

(2-Methoxy-5-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-5-methylphenyl)methanesulfonamide
• (2-Methoxy-5-methylphenyl)methanesulfonamide

• Inchi： 1S/C9H13NO3S/c1-7-3-4-9(13-2)8(5-7)6-14(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： YYIDQFQAUPLGFG-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C=CC=1OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8

Additional information on (2-Methoxy-5-methylphenyl)methanesulfonamide

Comprehensive Guide to (2-Methoxy-5-methylphenyl)methanesulfonamide (CAS No. 1249047-27-5): Properties, Applications, and Market Insights

(2-Methoxy-5-methylphenyl)methanesulfonamide (CAS 1249047-27-5) is a specialized sulfonamide derivative with growing interest in pharmaceutical and chemical research. This compound, characterized by its methoxy and methyl functional groups, exhibits unique physicochemical properties that make it valuable for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of 1249047-27-5 features a methanesulfonamide group attached to a 2-methoxy-5-methylphenyl ring, creating distinct electronic and steric properties. This configuration contributes to its moderate polarity and enhanced solubility in organic solvents compared to simpler sulfonamides. Current studies suggest potential applications in neurological research, where similar sulfonamide derivatives have shown activity in modulating neurotransmitter systems. The compound's structural versatility allows for various synthetic modifications, making it attractive for medicinal chemistry programs targeting specific biological pathways.

In the pharmaceutical industry, (2-Methoxy-5-methylphenyl)methanesulfonamide has gained attention as a potential intermediate for developing new classes of small molecule therapeutics. Its structural features are particularly relevant to current research trends focusing on targeted drug delivery and precision medicine. The presence of both electron-donating groups (methoxy and methyl) and the sulfonamide moiety creates opportunities for hydrogen bonding and specific molecular interactions, which are crucial for drug-receptor binding and pharmacological activity.

From a synthetic chemistry perspective, 1249047-27-5 offers several advantages as a chemical building block. The compound's stability under various reaction conditions makes it suitable for multi-step synthesis processes. Recent publications have highlighted its use in creating heterocyclic compounds, particularly in the development of bioactive molecules with potential applications in central nervous system disorders. The growing demand for specialty chemicals in drug discovery has increased interest in this and related sulfonamide derivatives.

The market for (2-Methoxy-5-methylphenyl)methanesulfonamide reflects broader trends in pharmaceutical research chemicals. With increasing investment in neurological drug development and personalized medicine, compounds like 1249047-27-5 are becoming more valuable to research institutions and pharmaceutical companies. Current market analysis suggests steady growth in demand for such specialized intermediates, particularly from contract research organizations and academic laboratories engaged in neuropharmacology studies.

Quality control and characterization of (2-Methoxy-5-methylphenyl)methanesulfonamide typically involve advanced analytical techniques. Standard protocols include HPLC analysis for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical research and preclinical studies. The availability of high-purity samples (typically >98%) has expanded its utility in sensitive biological assays and structure-activity relationship studies.

Environmental and safety considerations for 1249047-27-5 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures should be maintained, including the use of personal protective equipment and adequate ventilation. The compound's environmental fate and biodegradability characteristics are consistent with similar aromatic sulfonamides, warranting responsible disposal practices in accordance with local regulations.

Future research directions for (2-Methoxy-5-methylphenyl)methanesulfonamide may explore its potential in emerging areas of medicinal chemistry. With increasing interest in allosteric modulators and protein-protein interaction inhibitors, the compound's unique structural features could prove valuable. Additionally, its application in chemical biology probes and diagnostic agents represents another promising avenue for investigation. The growing body of research on sulfonamide-containing drugs suggests continued relevance for this chemical class in addressing unmet medical needs.

For researchers seeking 1249047-27-5, several commercial suppliers offer the compound in various quantities, typically ranging from milligram to kilogram scales. Procurement considerations should include certificate of analysis verification, supplier reputation, and shipping conditions to ensure product integrity. The compound's stability under standard storage conditions (typically room temperature in dry environments) makes it convenient for laboratory use and long-term storage in research chemical inventories.

In summary, (2-Methoxy-5-methylphenyl)methanesulfonamide (CAS 1249047-27-5) represents an important chemical entity with diverse potential in pharmaceutical research and drug development. Its unique structural characteristics and growing application spectrum position it as a valuable tool for medicinal chemists and pharmacology researchers. As the field of small molecule therapeutics continues to evolve, compounds like this will likely play increasingly significant roles in addressing complex biological targets and therapeutic challenges.